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Compound of Interest

Compound Name: Methyl o-tolyl sulfide

Cat. No.: B076835 Get Quote

An In-depth Technical Guide to Commercial Suppliers of Methyl o-tolyl sulfide for Research

For researchers, scientists, and professionals in drug development, the timely procurement of

specific chemical reagents is critical to maintaining project momentum. This guide provides a

comprehensive overview of commercial suppliers for Methyl o-tolyl sulfide (CAS No. 14092-

00-3), a key reagent in various synthetic applications. This document outlines supplier

information, available product specifications, and a standardized workflow for acquiring

research chemicals.

Commercial Suppliers and Product Specifications
Methyl o-tolyl sulfide, also known as 1-methyl-2-(methylthio)benzene or o-cresyl methyl

sulfide, is available from a range of chemical suppliers. The table below summarizes the

offerings from several prominent vendors, providing a comparative view of purity, available

quantities, and other pertinent data for research and development purposes.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Notes

Tengzhou

Xiang Yuan

Aroma

Chemicals

Co., Ltd

Methyl o-tolyl

sulfide; o-

Cresyl methyl

sulfide

14092-00-3 - Inquiry

Supplier of

aroma

chemicals.[1]

ChemicalBoo

k

2-

METHYLBEN

ZYL

MERCAPTAN

, 97

(synonym:

Methyl o-tolyl

sulfide)

14092-00-3 97% -

Lists multiple

suppliers.[2]

[3]

P&S

Chemicals

2-

Methylbenzyl

mercaptan

(synonym:

Methyl o-tolyl

sulfide)

14092-00-3 -
Quotation

based

Provides a

list of

synonyms.[4]

Cheméo

Benzene, 1-

methyl-2-

(methylthio)-

(synonym:

Methyl o-tolyl

sulfide)

14092-00-3 - -

Provides

chemical

properties.[5]

Note: The availability and specifications of chemical products can change. It is always

recommended to visit the supplier's website for the most current information.

Experimental Applications and Protocols
While specific experimental protocols are highly dependent on the research context, Methyl o-
tolyl sulfide is commonly utilized in organic synthesis. For instance, it can serve as a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.echemi.com/shop-us20180832100010442/index.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2505569.htm
https://m.chemicalbook.com/ProdSupplierGWCB2505569_EN.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=14092-00-3&id=580081
https://www.chemeo.com/cid/32-060-9/Benzene-1-methyl-2-methylthio
https://www.benchchem.com/product/b076835?utm_src=pdf-body
https://www.benchchem.com/product/b076835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


precursor in oxidation reactions to form the corresponding sulfoxide, a valuable intermediate in

medicinal chemistry. A general synthetic protocol for such an oxidation is described in a study

on the syntheses and applications of sulfoximines, where methyl o-tolyl sulfide was oxidized

using m-chloroperoxybenzoic acid (mCPBA) to afford the sulfoxide product.[6] The biological

applications of related compounds are explored in studies on artificial peroxygenases,

highlighting the relevance of thioethers in biocatalysis research.[7]

Chemical Procurement Workflow
The process of acquiring a chemical for research purposes follows a structured workflow. This

ensures that the correct compound is sourced in a timely and compliant manner. The following

diagram illustrates a typical procurement process for a chemical like Methyl o-tolyl sulfide.
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Phase 1: Identification & Selection

Phase 2: Procurement

Phase 3: Receipt & Handling

Identify Required Chemical
(Methyl o-tolyl sulfide)

Search Commercial Supplier Databases

Compare Suppliers
(Purity, Quantity, Price, Lead Time)

Select Optimal Supplier

Generate Purchase Order

Obtain Institutional Approval

Submit Order to Supplier

Receive Shipment

Verify Chemical Identity & Purity
(e.g., NMR, GC-MS)

Log into Chemical Inventory

Store According to SDS

Click to download full resolution via product page

Figure 1: A generalized workflow for the procurement of research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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